2-(9-oxoacridin-10(9H)-yl)-N'-[(E)-(5-phenylfuran-2-yl)methylidene]acetohydrazide

• Molecular Formula: C26H19N3O3
• Molecular Weight: 421.4 g/mol
• IUPAC Name: 2-(9-oxoacridin-10-yl)-N-[(E)-(5-phenylfuran-2-yl)methylideneamino]acetamide
• InChI: InChI=1S/C26H19N3O3/c30-25(28-27-16-19-14-15-24(32-19)18-8-2-1-3-9-18)17-29-22-12-6-4-10-20(22)26(31)21-11-5-7-13-23(21)29/h1-16H,17H2,(H,28,30)/b27-16+
• InChI Key: JEFSTUCZARGCTR-JVWAILMASA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=C(O2)/C=N/NC(=O)CN3C4=CC=CC=C4C(=O)C5=CC=CC=C53
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(O2)C=NNC(=O)CN3C4=CC=CC=C4C(=O)C5=CC=CC=C53

Description

2-(9-OXO-9,10-DIHYDROACRIDIN-10-YL)-N’-[(E)-(5-PHENYLFURAN-2-YL)METHYLIDENE]ACETOHYDRAZIDE is a complex organic compound that features both acridine and furan moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(9-OXO-9,10-DIHYDROACRIDIN-10-YL)-N’-[(E)-(5-PHENYLFURAN-2-YL)METHYLIDENE]ACETOHYDRAZIDE typically involves the condensation of 9-oxo-9,10-dihydroacridine-10-carbaldehyde with 5-phenylfuran-2-carbaldehyde in the presence of acetic hydrazide. The reaction is usually carried out under reflux conditions in an appropriate solvent such as ethanol or methanol .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(9-OXO-9,10-DIHYDROACRIDIN-10-YL)-N’-[(E)-(5-PHENYLFURAN-2-YL)METHYLIDENE]ACETOHYDRAZIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding acids or ketones.

Reduction: Reduction reactions can convert the carbonyl groups to alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the acridine moiety.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols.

Scientific Research Applications

2-(9-OXO-9,10-DIHYDROACRIDIN-10-YL)-N’-[(E)-(5-PHENYLFURAN-2-YL)METHYLIDENE]ACETOHYDRAZIDE has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an antimicrobial or anticancer agent.

Medicine: Studied for its pharmacological properties, including potential therapeutic effects.

Industry: Explored for use in materials science, particularly in the development of organic semiconductors and dyes.

Mechanism of Action

The mechanism of action of 2-(9-OXO-9,10-DIHYDROACRIDIN-10-YL)-N’-[(E)-(5-PHENYLFURAN-2-YL)METHYLIDENE]ACETOHYDRAZIDE involves its interaction with specific molecular targets. In biological systems, it may interact with DNA or proteins, leading to inhibition of cellular processes. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

9-OXO-9,10-DIHYDROACRIDIN-10-YL derivatives: These compounds share the acridine moiety and exhibit similar chemical properties.

Furan derivatives: Compounds containing the furan ring, which may have similar reactivity and applications.

Uniqueness

What sets 2-(9-OXO-9,10-DIHYDROACRIDIN-10-YL)-N’-[(E)-(5-PHENYLFURAN-2-YL)METHYLIDENE]ACETOHYDRAZIDE apart is the combination of both acridine and furan moieties in a single molecule. This unique structure allows it to exhibit a diverse range of chemical and biological activities, making it a valuable compound for research and development .